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Introduction

Calcium Green-1 is a high-affinity, visible light-excitable fluorescent indicator for intracellular
calcium ([Caz*]i) measurements. As a derivative of fluorescein and the calcium chelator BAPTA
(1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid), it exhibits a significant increase in
fluorescence emission intensity upon binding to Ca?*.[1][2][3] This property makes it a valuable
tool for investigating calcium signaling pathways in a multitude of cell types and research
applications, including fluorescence microscopy, flow cytometry, and microplate-based assays.
[4][5] This guide provides a comprehensive technical overview of Calcium Green-1, its
mechanism of action, key experimental protocols, and quantitative characteristics to facilitate
its effective implementation in research and drug development.

Core Properties and Mechanism of Action

Calcium Green-1 is a non-ratiometric indicator, meaning that changes in [Ca?*]i are monitored
through alterations in fluorescence intensity at a single wavelength, rather than a shift in the
emission or excitation wavelength.[6] The dye is typically introduced into cells in its
acetoxymethyl (AM) ester form, Calcium Green-1 AM. The lipophilic AM ester groups render
the molecule cell-permeant, allowing it to passively diffuse across the plasma membrane.[2]
Once inside the cell, ubiquitous intracellular esterases cleave the AM ester groups, trapping the
now membrane-impermeant Calcium Green-1 in the cytosol. This active form of the indicator
can then bind to free Ca2*.[2][7]
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The fluorescence of Calcium Green-1 is significantly quenched in its Ca2*-free state. Upon
binding to Ca?*, a conformational change occurs, leading to a substantial increase in its
qguantum yield and a corresponding rise in fluorescence emission.[1][3] This direct correlation
between fluorescence intensity and [Ca?*]i allows for the qualitative and, with appropriate
calibration, quantitative assessment of intracellular calcium dynamics.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of Calcium Green-1, providing
a basis for comparison with other fluorescent calcium indicators.

Parameter Value Reference

Excitation Maximum (Ca2*-

~506 nm 1][7
bound) 7]
Emission Maximum (Ca2*-

~531 nm [11[7]
bound)
Dissociation Constant (K_d) ~190 nM [1][8]
Quantum Yield (Ca2*-

~0.75 [1][8]
saturated)
Fluorescence Intensity

~14-fold [1]

Increase

Experimental Protocols
Preparation of Calcium Green-1 AM Stock Solution

o Reconstitution: Prepare a stock solution of Calcium Green-1 AM in the range of 2 to 5 mM
in high-quality, anhydrous dimethyl sulfoxide (DMSO).[4][9]

o Storage: Aliquot the stock solution into single-use volumes and store at -20°C, protected
from light and moisture.[4][10] Avoid repeated freeze-thaw cycles.[4]

Cell Loading with Calcium Green-1 AM
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This protocol provides a general guideline for loading adherent cells. Optimization may be
required for specific cell types and experimental conditions.

o Cell Preparation: Plate cells on a suitable imaging substrate (e.g., glass-bottom dishes or
microplates) and culture overnight in appropriate growth medium.[4]

o Loading Buffer Preparation: Prepare a loading buffer of your choice (e.g., Hanks' Balanced
Salt Solution with HEPES). On the day of the experiment, prepare a working solution of
Calcium Green-1 AM at a final concentration of 2 to 20 uM.[4] For most cell lines, a final
concentration of 4-5 uM is recommended.[4]

e Use of Pluronic® F-127: To aid in the dispersion of the lipophilic AM ester in the aqueous
loading buffer, Pluronic® F-127 can be added to the working solution at a final concentration
of 0.02% to 0.04%.[4][11]

» Use of Probenecid: To prevent the extrusion of the de-esterified indicator by organic anion
transporters, probenecid can be included in the loading and final imaging buffer at a
concentration of 1 to 2.5 mM.[4][11]

o Cell Loading: Replace the culture medium with the Calcium Green-1 AM loading solution
and incubate the cells at 37°C for 30 to 60 minutes.[4] The optimal incubation time may vary
between cell types.

o Washing: After incubation, wash the cells with fresh buffer (containing probenecid, if used) to
remove excess extracellular dye.[4]

o De-esterification: Incubate the cells for an additional 30 minutes at room temperature to
allow for complete de-esterification of the dye by intracellular esterases.

e Imaging: The cells are now ready for imaging. Excite the sample at ~490 nm and collect the
emission at ~525 nm.[4]

Visualizations
Signaling Pathway and Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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